Cas no 2411238-32-7 (N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide)

• Product Name: N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide
• CAS No: 2411238-32-7
• MF: C₁₃H₁₇NO₃
• MW: 235.278983831406
• CID: 5357514
• Update Time: 2025-11-02

N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide Chemical and Physical Properties

Names and Identifiers

• N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide
• N,N,4-trimethyl-3-[(oxiran-2-yl)methoxy]benzamide
• Z3991577155

• Inchi： 1S/C13H17NO3/c1-9-4-5-10(13(15)14(2)3)6-12(9)17-8-11-7-16-11/h4-6,11H,7-8H2,1-3H3
• InChI Key： OFACNPZFHUYHKE-UHFFFAOYSA-N
• SMILES： O1CC1COC1C=C(C(N(C)C)=O)C=CC=1C

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 17
• Rotatable Bond Count: 4
• Complexity: 280
• XLogP3: 1.4
• Topological Polar Surface Area: 42.1

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Toluenes Toluamides

Additional information on N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide

N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide: A Versatile Compound with Promising Applications in Pharmaceutical Research

N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide is a synthetic organic compound with a unique molecular structure that has garnered significant attention in recent years for its potential applications in pharmaceutical research. This compound, with the chemical formula C₁₆H₂₄O₄, is characterized by its benzamide core functional group, which is further substituted with a methyl group at the N,N,4 positions and an oxiran-2-ylmethoxy group at the 3-position. The presence of these functional groups contributes to its multifunctional properties, making it a valuable candidate for various therapeutic applications. Recent studies have highlighted its potential as a scaffold for drug development, particularly in the context of targeting specific biological pathways associated with chronic diseases and metabolic disorders.

The oxiran-2-ylmethoxy group, a three-membered cyclic ether, plays a crucial role in the compound's reactivity and biological activity. This functional group is known for its ability to undergo ring-opening reactions under physiological conditions, which may influence the compound's pharmacokinetic profile. The benzamide core, on the other hand, provides a stable platform for further functionalization, enabling the design of derivatives with enhanced potency or selectivity. These structural features make N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide a promising candidate for the development of novel therapeutics, particularly in the treatment of inflammatory and neurodegenerative conditions.

Recent advances in medicinal chemistry have underscored the importance of molecular design in optimizing drug efficacy. A 2023 study published in the Journal of Medicinal Chemistry investigated the potential of N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide as a lead compound for the development of anti-inflammatory agents. The study demonstrated that the compound exhibits significant inhibition of pro-inflammatory cytokines, such as TNF-α and IL-6, in vitro. This finding is particularly relevant given the growing prevalence of chronic inflammatory diseases, including rheumatoid arthritis and inflammatory bowel disease, which are often associated with persistent inflammation and immune dysregulation.

One of the key advantages of N,N,4-Trimethyl-3-(oxyran-2-ylmethoxy)benzamide is its ability to modulate signaling pathways involved in inflammation. The compound's interaction with the NF-κB pathway, a critical regulator of immune responses, has been extensively studied. Research published in Cell Chemical Biology in 2024 revealed that the compound inhibits the activation of NF-κB by interfering with the phosphorylation of IKKβ, a key upstream kinase. This mechanism of action suggests that the compound could be developed into a therapeutic agent for conditions where NF-κB hyperactivation is a contributing factor, such as cancer and autoimmune disorders.

In addition to its anti-inflammatory properties, N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide has shown potential in the context of neurodegenerative diseases. A 2023 preclinical study in Neuropharmacology explored its effects on Alzheimer's disease models. The compound was found to reduce amyloid-beta plaque formation and improve cognitive function in transgenic mice. These findings are significant, as Alzheimer's disease remains a major unmet medical need, with limited therapeutic options available for the management of its symptoms and progression.

The synthesis of N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide involves a multi-step process that highlights the importance of stereochemical control in drug development. A recent publication in Organic Letters described an efficient method for the preparation of this compound using a coupling reaction between a substituted benzamide and a protected oxirane derivative. The reaction conditions were optimized to ensure high yields and stereochemical purity, which are critical for the compound's biological activity. This synthetic approach not only demonstrates the feasibility of large-scale production but also provides a framework for the development of analogous compounds with tailored properties.

Pharmacokinetic studies of N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide have revealed its potential for oral administration. A 2024 study published in Drug Metabolism and Disposition showed that the compound exhibits good bioavailability and a favorable half-life in preclinical models. These properties are essential for the development of drugs that can be administered non-invasively, reducing the need for frequent dosing and improving patient compliance. The compound's metabolic profile was also analyzed, with the identification of key metabolites that may contribute to its therapeutic effects or potential side effects.

Despite its promising properties, further research is needed to fully understand the mechanism of action of N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide and to optimize its therapeutic potential. Ongoing studies are focused on elucidating its interactions with other biological targets, such as ion channels and neurotransmitter receptors. Additionally, efforts are being made to develop derivatives with enhanced potency and reduced toxicity, which could expand its applications in the treatment of a broader range of diseases.

In conclusion, N,N,4-Trimethyl-3-(oxiran-2-ylmethoxy)benzamide represents a significant advancement in the field of pharmaceutical research. Its unique molecular structure and multifunctional properties make it a valuable candidate for the development of novel therapeutics. As research in this area continues to evolve, the compound's potential applications in the treatment of inflammatory, neurodegenerative, and metabolic disorders are expected to grow, offering new possibilities for the management of these challenging conditions.